Cas no 2138263-21-3 (Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-)

Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- is a specialized organic compound featuring a unique amide structure with branched alkyl and aminoethyl substituents. Its molecular design incorporates both dimethyl and isopropylamino functional groups, which contribute to its distinct physicochemical properties. The compound's structural characteristics suggest potential utility as an intermediate in pharmaceutical synthesis or as a ligand in coordination chemistry. Its tertiary amide moiety offers enhanced stability compared to primary or secondary amides, while the presence of multiple nitrogen centers provides opportunities for hydrogen bonding interactions. The isopropylaminoethyl side chain may impart specific steric and electronic effects, potentially influencing solubility and reactivity profiles. This compound's precise structural features make it particularly interesting for research applications requiring tailored molecular architectures.
Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- structure
2138263-21-3 structure
Product Name:Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-
CAS No:2138263-21-3
MF:C12H26N2O
MW:214.347643375397
CID:5280036
Update Time:2025-07-02

Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-
    • Inchi: 1S/C12H26N2O/c1-6-7-11(4)12(15)14(5)9-8-13-10(2)3/h10-11,13H,6-9H2,1-5H3
    • InChI Key: IJOFJTJCEPIQDO-UHFFFAOYSA-N
    • SMILES: C(N(C)CCNC(C)C)(=O)C(C)CCC

Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-692255-0.05g
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide
2138263-21-3
0.05g
$972.0 2023-03-10
Enamine
EN300-692255-0.1g
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide
2138263-21-3
0.1g
$1019.0 2023-03-10
Enamine
EN300-692255-0.25g
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide
2138263-21-3
0.25g
$1065.0 2023-03-10
Enamine
EN300-692255-0.5g
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide
2138263-21-3
0.5g
$1111.0 2023-03-10
Enamine
EN300-692255-1.0g
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide
2138263-21-3
1g
$0.0 2023-06-07
Enamine
EN300-692255-2.5g
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide
2138263-21-3
2.5g
$2268.0 2023-03-10
Enamine
EN300-692255-5.0g
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide
2138263-21-3
5.0g
$3355.0 2023-03-10
Enamine
EN300-692255-10.0g
N,2-dimethyl-N-{2-[(propan-2-yl)amino]ethyl}pentanamide
2138263-21-3
10.0g
$4974.0 2023-03-10

Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- Related Literature

Additional information on Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-

Recent Advances in the Study of Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS: 2138263-21-3)

Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]-, with the CAS number 2138263-21-3, has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a focal point for innovative drug development.

The background of this research stems from the growing need for novel bioactive compounds that can address unmet medical needs, particularly in the areas of neurodegenerative diseases and cancer. The compound's structural similarity to known neuromodulators and its ability to interact with specific biological targets have spurred interest among researchers. Preliminary investigations suggest that it may exhibit selective binding to certain receptor subtypes, offering a potential avenue for targeted therapy.

Recent methodological approaches have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and high-throughput screening to characterize the compound's properties. These studies have provided detailed insights into its molecular interactions and stability under physiological conditions. Additionally, computational modeling has been utilized to predict its pharmacokinetic and pharmacodynamic profiles, further guiding experimental designs.

Key findings from these studies indicate that Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- exhibits moderate bioavailability and favorable binding affinity to its target receptors. In vitro and in vivo experiments have demonstrated its efficacy in modulating specific signaling pathways, with minimal off-target effects. These results underscore its potential as a lead compound for further optimization and clinical development.

In conclusion, the latest research on Pentanamide, N,2-dimethyl-N-[2-[(1-methylethyl)amino]ethyl]- (CAS: 2138263-21-3) highlights its therapeutic promise and sets the stage for future investigations. Continued efforts to refine its synthetic routes, enhance its pharmacological properties, and explore its applications in disease models will be critical in translating these findings into clinical benefits. This compound represents a noteworthy addition to the growing arsenal of bioactive molecules in the chemical biology and pharmaceutical landscape.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.